Allolithocholic acid
Allolithocholic acid
Allolithocholic acid is a bile acid.
Brand Name:
Vulcanchem
CAS No.:
2276-94-0
VCID:
VC0024759
InChI:
InChI=1S/C24H40O3/c1-15(4-9-22(26)27)19-7-8-20-18-6-5-16-14-17(25)10-12-23(16,2)21(18)11-13-24(19,20)3/h15-21,25H,4-14H2,1-3H3,(H,26,27)/t15-,16+,17-,18+,19-,20+,21+,23+,24-/m1/s1
SMILES:
CC(CCC(=O)O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C
Molecular Formula:
C24H40O3
Molecular Weight:
376.6 g/mol
Allolithocholic acid
CAS No.: 2276-94-0
Main Products
VCID: VC0024759
Molecular Formula: C24H40O3
Molecular Weight: 376.6 g/mol
| CAS No. | 2276-94-0 |
|---|---|
| Product Name | Allolithocholic acid |
| Molecular Formula | C24H40O3 |
| Molecular Weight | 376.6 g/mol |
| IUPAC Name | (4R)-4-[(3R,5S,8R,9S,10S,13R,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid |
| Standard InChI | InChI=1S/C24H40O3/c1-15(4-9-22(26)27)19-7-8-20-18-6-5-16-14-17(25)10-12-23(16,2)21(18)11-13-24(19,20)3/h15-21,25H,4-14H2,1-3H3,(H,26,27)/t15-,16+,17-,18+,19-,20+,21+,23+,24-/m1/s1 |
| Standard InChIKey | SMEROWZSTRWXGI-NWFSOSCSSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CC[C@H](C4)O)C)C |
| SMILES | CC(CCC(=O)O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C |
| Canonical SMILES | CC(CCC(=O)O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C |
| Description | Allolithocholic acid is a bile acid. |
| Synonyms | Allolithocholic acid; AC1NR32F; 3alpha-Hydroxy-5alpha-cholan-24-oic Acid; 2276-94-0; 3a-Hydroxy-5a-cholanoic acid; |
| PubChem Compound | 5283803 |
| Last Modified | Dec 23 2021 |
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